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Cat. No.: B12110863

Get Quote

Executive Summary
N-benzyl-L-histidine (commonly referred to as His(Bzl) or

-benzyl-L-histidine) is a critical amino acid derivative used primarily as a protected building
block in peptide synthesis.[1][2] Its benzyl group protects the imidazole side chain from
unwanted acylation during peptide bond formation. While historically pivotal in Boc-chemistry
(requiring HF for deprotection), it remains a vital standard for synthesizing robust peptide
sequences and histidine-based ligands.

This guide clarifies the structural isomerism, provides verified physicochemical data, and

outlines a self-validating synthesis protocol based on the classical copper-complexation route.

Part 1: Chemical Identity & Physicochemical
Properties[2][4][5]
The term "N-benzyl-L-histidine" most frequently refers to the imidazole-substituted form (

-benzyl). Researchers must distinguish this from the alpha-amine substituted isomer (

-benzyl), which is pharmacologically distinct.
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Core Data Table[3]
Property Specification

Chemical Name -Benzyl-L-histidine

Common Synonyms

L-His(Bzl)-OH; 1-Benzyl-L-histidine; (S)-2-

Amino-3-(1-benzyl-1H-imidazol-4-yl)propanoic

acid

CAS Number 16832-24-9

Molecular Weight 245.28 g/mol

Molecular Formula

Appearance White to off-white crystalline powder

Melting Point 232–239 °C (decomposition)

Solubility
Soluble in water (as HCl salt); sparingly soluble

in ethanol; insoluble in ether

pKa
~6.0 (imidazole ring basicity is masked/altered

by benzylation)

Critical Note on Isomerism:

-Benzyl (His(Bzl)): The benzyl group is attached to the imidazole ring (usually the

-nitrogen, though tautomerism exists). CAS: 16832-24-9.[1][2] This is the

standard reagent.

-Benzyl: The benzyl group is attached to the backbone alpha-amine. This is a

rare intermediate. CAS: Not standard; often synthesized in situ.
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Part 2: Synthesis & Production Methodology
The most authoritative method for synthesizing high-purity

-benzyl-L-histidine is the Copper(II) Complex Method. This protocol utilizes copper chelation to
protect the

-amino and carboxyl groups, leaving the imidazole nitrogen free for selective alkylation.

The Copper(II) Chelation Protocol
Principle: L-Histidine forms a stable coordination complex with Cu(II) ions. This complex masks

the

-amino functionality, preventing N-alkylation at the backbone and directing the benzyl chloride
to the imidazole ring.

Step-by-Step Workflow:

Complex Formation:

Dissolve L-Histidine monohydrochloride in water.[4]

Add Copper(II) sulfate (or basic copper carbonate) and heat to reflux.

Observation: Solution turns deep blue, indicating formation of the

complex.

Benzylation (The Critical Step):

Maintain the solution at alkaline pH (approx. pH 9–10) using NaOH.

Add Benzyl chloride dropwise while stirring vigorously at 60°C.

Mechanism:[3][5][6] The copper protects the

-nitrogen; the benzyl chloride attacks the uncoordinated imidazole nitrogen.

Decomplexation:
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The copper is removed to release the free amino acid. This is typically achieved by

treating the complex with hydrogen sulfide (

) gas or thioacetamide (precipitating CuS), or using a chelating resin (Chelex).

Modern Green Alternative: Use of EDTA or specific ion-exchange chromatography to strip

the copper without generating toxic sulfide gas.

Crystallization:

The filtrate is concentrated and the pH adjusted to the isoelectric point (pI ~7.6).

Precipitation of crude His(Bzl) occurs. Recrystallize from water/ethanol.

Synthesis Logic Diagram (Graphviz)
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Figure 1: Selective synthesis of Nim-benzyl-L-histidine via the Copper(II) protection strategy.

Part 3: Applications in Drug Development[2][5][7]
1. Peptide Synthesis (Boc Chemistry)
His(Bzl) is the "workhorse" histidine derivative for Boc-SPPS (Solid Phase Peptide Synthesis).
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Role: It prevents the imidazole nitrogen from acting as a nucleophile, which could otherwise

lead to side reactions (like acyl transfer) during peptide chain elongation.

Deprotection: The benzyl group is extremely stable to acids (TFA, HCl). It requires

anhydrous Hydrogen Fluoride (HF) or TFMSA (Trifluoromethanesulfonic acid) for final

cleavage. This makes it unsuitable for standard Fmoc chemistry (which uses mild base),

where Trityl (Trt) protection is preferred.

2. Precursor for N-Methylhistidine
In epigenetic research, His(Bzl) serves as a scaffold. By methylating the available nitrogen and

subsequently removing the benzyl group via catalytic hydrogenation (

), researchers can access specific methyl-histidine isomers used as biomarkers for muscle
breakdown.

3. Chelation & Enzyme Inhibition
The free amino acid (His(Bzl)-OH) is used in biochemical assays to study histidine

decarboxylase inhibitors. The bulky benzyl group sterically hinders the active site of specific

enzymes, acting as a competitive inhibitor.

Part 4: Analytical Characterization
To validate the identity of N-benzyl-L-histidine, the following analytical signatures must be

confirmed:

1H NMR (D2O/DCl):

Benzyl Protons: A distinct singlet (or split AB system) around

5.3–5.4 ppm (2H) corresponding to the

group.

Aromatic Signals: A multiplet at

7.3–7.5 ppm (5H) for the phenyl ring.

Imidazole Protons: Two singlets around
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7.5 and 8.8 ppm (C2-H and C5-H).

Mass Spectrometry (ESI-MS):

[M+H]+: Calculated 246.28; Observed ~246.3 m/z.

TLC (Thin Layer Chromatography):

System: n-Butanol:Acetic Acid:Water (4:1:1).

Detection: Ninhydrin (purple spot) and Pauly Reagent (red/orange spot, specific for

histidine/tyrosine, though benzylation may alter sensitivity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Benzyl-L-Histidine: Technical Specifications &
Synthetic Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12110863/docs#n-benzyl-l-histidine-technical-
specifications-synthetic-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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